4-[(6-fluoro-1H-indol-1-yl)acetyl]piperazin-2-one

• IUPAC Name: 4-[2-(6-fluoroindol-1-yl)acetyl]piperazin-2-one
• InChI: InChI=1S/C14H14FN3O2/c15-11-2-1-10-3-5-17(12(10)7-11)9-14(20)18-6-4-16-13(19)8-18/h1-3,5,7H,4,6,8-9H2,(H,16,19)
• InChI Key: XKKZGJBOYQPWRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)CN2C=CC3=C2C=C(C=C3)F
• Molecular Formula: C14H14FN3O2
• Molecular Weight: 275.28 g/mol

Description

4-[(6-fluoro-1H-indol-1-yl)acetyl]piperazin-2-one is a useful research compound. Its molecular formula is C14H14FN3O2 and its molecular weight is 275.28 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[(6-fluoro-1H-indol-1-yl)acetyl]-2-piperazinone is 275.10700486 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrochemical Synthesis Applications

Electrochemical oxidation of 4-(piperazin-1-yl)phenols in the presence of indole derivatives has been studied for the synthesis of highly conjugated bisindolyl-p-quinone derivatives. This process exhibits unique regioselectivity and yields good products, highlighting its potential in creating complex organic compounds (Amani, Khazalpour, & Nematollahi, 2012).

Antiviral Research

Indole-based derivatives, including structures similar to "4-[(6-fluoro-1H-indol-1-yl)acetyl]-2-piperazinone," have been characterized as potent inhibitors of HIV-1 attachment. These compounds interfere with the viral gp120 interaction with the host cell receptor CD4, showcasing a vital area of antiviral research (Wang et al., 2009).

Antimicrobial Activity

Synthesis and evaluation of oxazolidinone-indole carboxylate hybrids, including piperazinylphenyloxazolidinone-indole carboxylate hybrids, have shown promising antibacterial activities in vitro. These findings underscore the potential of piperazine derivatives in combating bacterial infections (Gong Ping, 2008).

Herbicidal and Plant Growth Regulatory Potential

Aryl(thio)carbamoyl derivatives of 1- and 1-(2-aminoethyl)-piperazines have been evaluated for their potential as herbicides and plant growth regulators. This research reveals the agricultural applications of piperazine derivatives, indicating their usefulness in enhancing crop production (Stoilkova, Yonova, & Ananieva, 2014).

Photophysical Properties

The study of the photophysical properties of norfloxacin and its derivatives, including those related to "4-[(6-fluoro-1H-indol-1-yl)acetyl]-2-piperazinone," has provided insights into the role of excited state intramolecular charge transfer in these compounds. This research is crucial for understanding the behavior of fluoroquinolone derivatives in various applications (Cuquerella, Miranda, & Bosca, 2006).